Cas no 1194374-10-1 (7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo4,3-cpyridine Hydrochloride)

7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine Hydrochloride is a heterocyclic compound featuring a fused pyrazole-pyridine core with a tetrahydro backbone. The dimethyl substitution at the 7-position enhances steric stability, while the hydrochloride salt improves solubility for practical applications. This intermediate is valuable in pharmaceutical synthesis, particularly for developing bioactive molecules targeting central nervous system (CNS) disorders or enzyme modulation. Its rigid bicyclic structure offers a versatile scaffold for medicinal chemistry, enabling precise modifications. The compound’s high purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Suitable for controlled reactions, it serves as a key building block in the synthesis of complex therapeutic agents.
7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo4,3-cpyridine Hydrochloride structure
1194374-10-1 structure
Product Name:7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo4,3-cpyridine Hydrochloride
CAS No:1194374-10-1
MF:C8H14ClN3
MW:187.669860363007
CID:2503253
Update Time:2025-06-08

7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo4,3-cpyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 7,7-Dimethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine hydrochloride
    • 4,5,6,7-Tetrahydro-7,7-dimethyl-1H-pyrazolo[4,3-c]pyridine hydrochloride
    • 7,7-DIMETHYL-4,5,6,7-TETRAHYDRO-2H-PYRAZOLO[4,3-C]PYRIDINE HCL
    • 7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine hydrochloride
    • 4,5,6,7-Tetrahydro-7,7-dimethyl-1H-pyrazolo[4,3-c]pyridine HCl
    • PubChem17855
    • AX8267083
    • AX8162927
    • AB0041868
    • Y9686
    • 7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo4,3-cpyridine Hydrochloride
    • Inchi: 1S/C8H13N3.ClH/c1-8(2)5-9-3-6-4-10-11-7(6)8;/h4,9H,3,5H2,1-2H3,(H,10,11);1H
    • InChI Key: GZEBVCQRCXEFKX-UHFFFAOYSA-N
    • SMILES: Cl.N1CC2C=NNC=2C(C)(C)C1

Computed Properties

  • Exact Mass: 187.088
  • Monoisotopic Mass: 187.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.7

Experimental Properties

  • Boiling Point: 331.3°C at 760 mmHg
  • Flash Point: 154.2°C
  • PSA: 40.71000
  • LogP: 1.92130

7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo4,3-cpyridine Hydrochloride Pricemore >>

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Additional information on 7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo4,3-cpyridine Hydrochloride

7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine Hydrochloride (CAS No. 1194374-10-1): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, 7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine Hydrochloride (CAS No. 1194374-10-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrazolo[4,3-c]pyridine core, is widely studied for its potential applications in drug discovery and development. Researchers and industry professionals are increasingly focusing on its unique structural properties, which make it a promising candidate for targeting various biological pathways.

The compound's 7,7-dimethyl substitution and tetrahydro ring system contribute to its stability and bioavailability, key factors in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such scaffolds. For instance, the pyrazolo[4,3-c]pyridine moiety is often explored in the context of kinase inhibitors and GPCR modulators, aligning with current research hotspots like cancer therapeutics and neurodegenerative diseases.

From a synthetic perspective, 7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine Hydrochloride is typically prepared through multi-step organic reactions, including cyclization and hydrochlorination. Its CAS No. 1194374-10-1 serves as a critical identifier in chemical databases, facilitating global collaboration and regulatory compliance. The compound's solubility in water and polar solvents, attributed to its hydrochloride salt form, enhances its utility in formulation studies.

In the context of green chemistry, researchers are also investigating sustainable synthesis routes for this compound. Questions like *"How can pyrazolo[4,3-c]pyridine derivatives be optimized for lower environmental impact?"* are gaining traction in academic and industrial forums. Additionally, the rise of preclinical studies has spurred demand for high-purity 7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine Hydrochloride, as impurities can skew pharmacological data.

Beyond its chemical attributes, the compound's nomenclature often sparks curiosity. Terms like tetrahydro-2H-pyrazolo[4,3-c]pyridine and 7,7-dimethyl substitution are frequently searched in chemical databases, reflecting the growing interest in its structural nuances. This aligns with broader trends in structure-activity relationship (SAR) studies, where minor modifications can lead to significant functional differences.

In summary, 7,7-Dimethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine Hydrochloride (CAS No. 1194374-10-1) represents a versatile building block in modern drug discovery. Its relevance to precision medicine and biologics underscores the need for continued research and innovation. As the scientific community delves deeper into its applications, this compound is poised to play a pivotal role in addressing unmet medical needs.

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